3-Cinnolinecarboxamide, 4-amino-8-(2,5-dimethoxyphenyl)-N-propyl-

• IUPAC Name: 4-amino-8-(2,5-dimethoxyphenyl)-N-propylcinnoline-3-carboxamide
• InChI: InChI=1S/C20H22N4O3/c1-4-10-22-20(25)19-17(21)14-7-5-6-13(18(14)23-24-19)15-11-12(26-2)8-9-16(15)27-3/h5-9,11H,4,10H2,1-3H3,(H2,21,23)(H,22,25)
• InChI Key: NVWCZRPXYVDQEE-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=NN=C2C(=C1N)C=CC=C2C3=C(C=CC(=C3)OC)OC
• Molecular Formula: C20H22N4O3
• DSSTOX Substance ID: DTXSID60915944
• Molecular Weight: 366.4 g/mol
• CAS No.: 942436-93-3

Description

AZD-6280 is a novel partial modulator of the gamma-aminobutyric acid A receptor. It has shown higher in vitro efficacy at the alpha-2 and alpha-3 subtypes compared to the alpha-1 and alpha-5 subtypes . This compound has been primarily investigated for its potential anxiolytic effects and its favorable side effect profile compared to other similar compounds .

Scientific Research Applications

It has been used in clinical trials to investigate its effects on sedation, cognition, and electroencephalography compared to lorazepam . Additionally, AZD-6280 has been studied for its impact on the pharmacokinetics of midazolam and caffeine in healthy volunteers . Its selective modulation of the gamma-aminobutyric acid A receptor makes it a valuable compound for research into anxiety and sedation .

Mechanism of Action

AZD-6280 exerts its effects by selectively modulating the gamma-aminobutyric acid A receptor, specifically targeting the alpha-2 and alpha-3 subtypes . This selective modulation results in a distinct pharmacodynamic profile, with potential concentration-related anxiolytic effects and a more favorable side effect profile compared to lorazepam . The molecular targets and pathways involved in its mechanism of action include the gamma-aminobutyric acid A receptor subtypes alpha-2 and alpha-3 .

Biochemical Analysis

Biochemical Properties

AZD-6280 plays a significant role in modulating the activity of GABAA receptors, which are crucial for inhibitory neurotransmission in the central nervous system. The compound interacts with the α2 and α3 subtypes of the GABAA receptor, enhancing their activity and leading to increased inhibitory signaling . This interaction helps to reduce neuronal excitability and has anxiolytic effects. The compound’s selective modulation of these receptor subtypes is key to its therapeutic potential, as it aims to provide anxiolytic benefits without the sedative side effects commonly associated with non-selective GABAA receptor modulators .

Cellular Effects

AZD-6280 influences various cellular processes by modulating GABAA receptor activity. In neurons, the compound enhances inhibitory signaling, leading to reduced neuronal excitability and decreased release of excitatory neurotransmitters . This modulation of cell signaling pathways can impact gene expression and cellular metabolism, contributing to its anxiolytic effects. Additionally, AZD-6280’s selective targeting of the α2 and α3 subtypes helps to minimize the impact on other cellular functions, reducing the likelihood of adverse effects .

Molecular Mechanism

The molecular mechanism of AZD-6280 involves its binding to the α2 and α3 subtypes of the GABAA receptor. By enhancing the activity of these receptors, the compound increases the influx of chloride ions into neurons, leading to hyperpolarization and reduced neuronal excitability . This mechanism of action is responsible for the compound’s anxiolytic effects. Furthermore, AZD-6280’s selective modulation of these receptor subtypes helps to avoid the sedative effects associated with non-selective GABAA receptor modulators .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of AZD-6280 have been observed to change over time. The compound’s stability and degradation have been studied to understand its long-term effects on cellular function. In vitro and in vivo studies have shown that AZD-6280 maintains its anxiolytic effects over extended periods, with minimal degradation .

Dosage Effects in Animal Models

Studies in animal models have demonstrated that the effects of AZD-6280 vary with different dosages. At lower doses, the compound exhibits significant anxiolytic effects without causing sedation . At higher doses, some adverse effects, such as mild sedation and motor impairment, have been observed . These findings highlight the importance of optimizing dosage to achieve the desired therapeutic effects while minimizing potential side effects.

Metabolic Pathways

AZD-6280 is involved in several metabolic pathways, including its interaction with enzymes responsible for its metabolism and clearance. The compound is primarily metabolized by the liver, with cytochrome P450 enzymes playing a key role in its biotransformation . Understanding the metabolic pathways of AZD-6280 is crucial for optimizing its pharmacokinetic properties and minimizing potential drug-drug interactions .

Transport and Distribution

The transport and distribution of AZD-6280 within cells and tissues are influenced by its interactions with specific transporters and binding proteins. The compound is efficiently transported across the blood-brain barrier, allowing it to exert its effects on the central nervous system . Additionally, AZD-6280’s distribution within tissues is influenced by its binding to plasma proteins, which can affect its bioavailability and therapeutic efficacy .

Subcellular Localization

AZD-6280’s subcellular localization is primarily within the central nervous system, where it interacts with GABAA receptors on neuronal membranes . The compound’s targeting signals and post-translational modifications help direct it to specific compartments within neurons, ensuring its effective modulation of GABAA receptor activity . This precise localization is essential for achieving the desired therapeutic effects while minimizing off-target interactions.

Preparation Methods

The synthetic routes and reaction conditions for AZD-6280 involve the preparation of a mother liquor by dissolving 2 mg of the drug in 50 μL of dimethyl sulfoxide, resulting in a mother liquor concentration of 40 mg/mL . The industrial production methods for AZD-6280 are not extensively detailed in the available literature.

Chemical Reactions Analysis

AZD-6280 undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include dimethyl sulfoxide for dissolution and storage at specific temperatures to maintain stability . The major products formed from these reactions are not explicitly detailed in the available sources.

Comparison with Similar Compounds

AZD-6280 is unique in its selective modulation of the gamma-aminobutyric acid A receptor subtypes alpha-2 and alpha-3, which distinguishes it from other similar compounds such as lorazepam . Other similar compounds include AZD8529 and AZD7325, which have been studied for their metabolic transformations and safety profiles . The distinct electroencephalography signature and favorable side effect profile of AZD-6280 highlight its uniqueness compared to these similar compounds .

Synthesis routes and methods

Procedure details

Using method B, 4-amino-8-bromo-N-propyl-cinnoline-3-carboxamide (13.0 g, 42.1 mmol), 2,5-dimethoxyphenyl boronic acid (15.4 g, 84.6 mmol) and bis(triphenylphosphine)palladium(II) dichloride (886 mg, 1.3 mmol) were reacted to afford the title compound (13.51 g, 87.7% yield) as an off-white needle. 1H NMR (300 MHz, CDCl3) δ 8.59 (br, 1H), 7.89 (dd, J=7.8 Hz, J′=1.9 Hz, 1H), 7.65-7.77 (m, 2H), 6.85-7.20 (m, 3H), 3.79 (s, 3H), 3.64 (s, 3H), 3.35-3.55 (m, overlapped with H2O), 1.64 (m, J=7.3 Hz, 2H), 0.99 (t, J=7.4 Hz, 3H) MS APCI, m/z=367 (M+H) HPLC 1.72 min.